Cas no 75155-58-7 (Benzene,1,2,3,4,5,6-hexakis[[[(3,5-dimethylphenyl)methyl]thio]methyl]-)

• Product Name: Benzene,1,2,3,4,5,6-hexakis[[[(3,5-dimethylphenyl)methyl]thio]methyl]-
• CAS No: 75155-58-7
• MF: C₆₆H₇₈S₆
• MW: 1063.71553087234
• CID: 576770
• PubChem ID: 433098
• Update Time: 2025-04-19

Benzene,1,2,3,4,5,6-hexakis[[[(3,5-dimethylphenyl)methyl]thio]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,3,4,5,6-hexakis[[[(3,5-dimethylphenyl)methyl]thio]methyl]-
• 1,2,3,4,5,6-hexakis[(3,5-dimethylphenyl)methylsulfanylmethyl]benzene
• 75155-58-7
• DTXSID60330850
• NSC-323747
• NSC323747

• Inchi： 1S/C66H78S6/c1-43-13-44(2)20-55(19-43)31-67-37-61-62(38-68-32-56-21-45(3)14-46(4)22-56)64(40-70-34-58-25-49(7)16-50(8)26-58)66(42-72-36-60-29-53(11)18-54(12)30-60)65(41-71-35-59-27-51(9)17-52(10)28-59)63(61)39-69-33-57-23-47(5)15-48(6)24-57/h13-30H,31-42H2,1-12H3
• InChI Key： DISVWHYOXUMEMS-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C)C=C(C)C=1)CC1C(CSCC2C=C(C)C=C(C)C=2)=C(CSCC2C=C(C)C=C(C)C=2)C(CSCC2C=C(C)C=C(C)C=2)=C(CSCC2C=C(C)C=C(C)C=2)C=1CSCC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 1062.44277953g/mol
• Monoisotopic Mass: 1062.44277953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 72
• Rotatable Bond Count: 24
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.9
• Topological Polar Surface Area: 152Ų